8-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride 8-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
Brand Name: Vulcanchem
CAS No.:
VCID: VC13754789
InChI: InChI=1S/C10H12BrN.ClH/c1-7-5-8-3-2-4-10(11)9(8)6-12-7;/h2-4,7,12H,5-6H2,1H3;1H
SMILES:
Molecular Formula: C10H13BrClN
Molecular Weight: 262.57 g/mol

8-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride

CAS No.:

Cat. No.: VC13754789

Molecular Formula: C10H13BrClN

Molecular Weight: 262.57 g/mol

* For research use only. Not for human or veterinary use.

8-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride -

Specification

Molecular Formula C10H13BrClN
Molecular Weight 262.57 g/mol
IUPAC Name 8-bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
Standard InChI InChI=1S/C10H12BrN.ClH/c1-7-5-8-3-2-4-10(11)9(8)6-12-7;/h2-4,7,12H,5-6H2,1H3;1H
Standard InChI Key AUVOJBOTRPFKHK-UHFFFAOYSA-N
Canonical SMILES CC1CC2=C(CN1)C(=CC=C2)Br.Cl

Introduction

8-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a derivative of tetrahydroisoquinoline, characterized by the presence of a bromine atom at the 8th position and a methyl group at the 3rd position. This compound is synthesized through bromination reactions involving 3-methyl-1,2,3,4-tetrahydroisoquinoline, using bromine or N-bromosuccinimide as brominating agents under controlled conditions. The hydrochloride form enhances its solubility in water, making it suitable for various applications in scientific research and medicinal chemistry.

Synthesis Methods

The synthesis of 8-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline typically involves the bromination of 3-methyl-1,2,3,4-tetrahydroisoquinoline. This can be achieved using bromine or N-bromosuccinimide as brominating agents under controlled conditions to ensure selective bromination at the 8th position.

Biological Activities and Applications

Isoquinoline derivatives, including 8-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, are known for their diverse biological activities and potential therapeutic applications. These compounds are significant in medicinal chemistry due to their structural diversity and ability to interact with various biological targets.

While specific biological activities of 8-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride are not detailed in available sources, related tetrahydroisoquinolines have shown potential in various pharmacological applications, including neuroprotection and obesity treatment .

Safety and Handling

Handling of 8-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride requires caution due to its potential chemical hazards. General safety precautions include avoiding skin contact, inhalation, and eye exposure. In case of exposure, immediate washing with water and seeking medical attention if necessary are recommended .

Safety PrecautionsDescription
Skin ContactRemove contaminated clothing and wash with water
InhalationMove to fresh air and seek medical attention if discomfort occurs
Eye ExposureRinse with water and remove contact lenses if applicable

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